![molecular formula C18H28N2O3S B5566798 1-(benzylsulfonyl)-N-(1,1-dimethylpropyl)-4-piperidinecarboxamide](/img/structure/B5566798.png)
1-(benzylsulfonyl)-N-(1,1-dimethylpropyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Benzylsulfonyl)-N-(1,1-dimethylpropyl)-4-piperidinecarboxamide, commonly known as Boc-4-piperidone, is a chemical compound that has gained significant attention in the field of medicinal chemistry. This compound is widely used in the synthesis of various pharmaceuticals and has shown promising results in scientific research.
Scientific Research Applications
Anti-Acetylcholinesterase Activity
A study on piperidine derivatives, including those similar to the chemical structure , demonstrated significant anti-acetylcholinesterase activity, suggesting potential applications in treating conditions like Alzheimer's disease. These compounds were shown to enhance acetylcholine levels in the brain, indicating their potential as antidementia agents (Sugimoto et al., 1990).
Cytochrome P450 and Drug Metabolism
Research into the oxidative metabolism of novel antidepressants has highlighted the role of compounds structurally related to "1-(benzylsulfonyl)-N-(1,1-dimethylpropyl)-4-piperidinecarboxamide" in drug metabolism. These findings have implications for the development of new pharmacological treatments, particularly in understanding how drugs are metabolized in the human body (Hvenegaard et al., 2012).
Antimicrobial Activity
A series of sulfonamide derivatives, including structures related to the compound of interest, exhibited marked potency as antibacterial agents against various pathogens. This suggests potential applications in developing new antimicrobial agents (Ajani et al., 2013).
Novel Serotonin 4 Receptor Agonists
Benzamide derivatives, structurally similar to the compound , have been synthesized and evaluated for their effect on gastrointestinal motility, acting as selective serotonin 4 receptor agonists. These findings suggest potential applications in treating gastrointestinal disorders (Sonda et al., 2004).
Enzyme Inhibition for Therapeutic Applications
Research on O-substituted derivatives of sulfonamides bearing a piperidine nucleus has shown significant activity against enzymes like butyrylcholinesterase, indicating potential therapeutic applications for conditions involving enzyme dysregulation (Khalid et al., 2013).
properties
IUPAC Name |
1-benzylsulfonyl-N-(2-methylbutan-2-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O3S/c1-4-18(2,3)19-17(21)16-10-12-20(13-11-16)24(22,23)14-15-8-6-5-7-9-15/h5-9,16H,4,10-14H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQFDOLPEJCYXDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)NC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.